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Compound of Interest

Compound Name: RB-6145

Cat. No.: B10837369

This document provides essential safety and logistical information for the handling and disposal
of the novel compound RB-6145. All personnel must review and understand these procedures
before commencing any work with this substance.

Hazard Identification and Exposure Limits

RB-6145 is a potent synthetic compound with corrosive and acutely toxic properties. The
primary routes of exposure are inhalation and dermal contact. All quantitative data regarding its
properties and exposure limits are summarized below.

Property Value Units
Physical State Volatile Liquid
pH 2.5
Boiling Point 85.2 °C
Permissible Exposure Limit
0.5 ppm (8-hour TWA)
(PEL)
Short-Term Exposure Limit )
2.0 ppm (15-minute)
(STEL)
Immediately Dangerous to Life
10 ppm

or Health (IDLH)
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Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory when handling RB-6145.

Protection Type Specification

Hand Protection Nitrile gloves (double-gloving recommended)
Eye Protection Chemical splash goggles and a face shield
Skin and Body Protection Chemical-resistant lab coat or apron

Use in a certified chemical fume hood is
Respiratory Protection required. For emergencies, a full-face respirator

with an appropriate cartridge is necessary.

Experimental Workflow for Handling RB-6145

The following diagram outlines the standard workflow for handling RB-6145 in a laboratory
setting.
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Verify Fume Hood Certification
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Figure 1: RB-6145 Handling Workflow

Click to download full resolution via product page

Figure 1: RB-6145 Handling Workflow
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Detailed Experimental Protocol: Aliquoting RB-6145

This protocol describes the step-by-step procedure for safely aliquoting RB-6145 from a stock

container.
e Preparation:
o Ensure the chemical fume hood is operational and has a valid certification.

o Gather all necessary materials: RB-6145 stock container, pre-labeled receiving vials, and
appropriate micropipettes with filtered tips.

o Don all required PPE as specified in the table above.

e Procedure:

o

Place a chemical-absorbent pad on the work surface inside the fume hood.

[¢]

Carefully open the primary container of RB-6145.

[e]

Using a calibrated micropipette, aspirate the desired volume of RB-6145.

o

Dispense the liquid into the pre-labeled receiving vial.

o

Securely cap the receiving vial and the stock container.
e Post-Procedure:
o Wipe down all surfaces with a decontaminating solution.
o Dispose of all contaminated materials in the designated hazardous waste container.

Disposal Plan for RB-6145

The disposal of RB-6145 and associated waste must be handled with extreme care to prevent
environmental contamination and exposure.
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Waste Type

Disposal Container

Liquid RB-6145

Labeled, sealed, and chemically-resistant waste

container

Contaminated Solids (e.g., gloves, pipette tips)

Labeled, sealed, and puncture-proof hazardous

waste container

Contaminated Glassware

Decontaminate with a suitable neutralizing
agent before washing, or dispose of as

hazardous waste.

Emergency Procedures

In the event of an exposure or spill, follow these procedures immediately.

Emergency Type

Action

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes.

Remove contaminated clothing.

Eye Contact

Immediately flush eyes with an eyewash station

for at least 15 minutes, holding eyelids open.

Inhalation Move to fresh air immediately.
Evacuate the area. Alert laboratory personnel
Spill and the safety officer. Use a spill kit with a

neutralizing agent if trained to do so.

Signaling Pathway of RB-6145 Toxicity

(Hypothetical)

The following diagram illustrates a hypothetical signaling pathway for the cytotoxic effects of

RB-6145.
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RB-6145 Exposure
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Figure 2: Hypothetical RB-6145 Cytotoxicity Pathway
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Figure 2: Hypothetical RB-6145 Cytotoxicity Pathway

¢ To cite this document: BenchChem. [Standard Operating Procedure: Handling and Disposal
of RB-6145]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10837369#personal-protective-equipment-for-
handling-rb-6145]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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